Cas no 872722-85-5 (3-(furan-2-yl)-6-(methylsulfanyl)pyridazine)

• Product Name: 3-(furan-2-yl)-6-(methylsulfanyl)pyridazine
• CAS No: 872722-85-5
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• MDL: MFCD05960273
• CID: 4663398
• PubChem ID: 6624109
• Update Time: 2025-06-09

3-(furan-2-yl)-6-(methylsulfanyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)-6-methylsulfanylpyridazine
• 3-(furan-2-yl)-6-(methylsulfanyl)pyridazine

• MDL： MFCD05960273
• Inchi： 1S/C9H8N2OS/c1-13-9-5-4-7(10-11-9)8-3-2-6-12-8/h2-6H,1H3
• InChI Key： JZRBFNZPQHOTKA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CO2)=NN=C(SC)C=C1

Additional information on 3-(furan-2-yl)-6-(methylsulfanyl)pyridazine

Introduction to 3-(Furan-2-yl)-6-(Methylsulfanyl)pyridazine (CAS No. 872722-85-5)

3-(Furan-2-yl)-6-(methylsulfanyl)pyridazine, also known by its CAS number 872722-85-5, is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic rings containing two nitrogen atoms. The presence of a furan ring and a methylsulfanyl group imparts distinct chemical and biological properties to this molecule.

The chemical structure of 3-(Furan-2-yl)-6-(methylsulfanyl)pyridazine consists of a pyridazine core with a furan substituent at the 3-position and a methylsulfanyl group at the 6-position. The furan ring, a five-membered aromatic ring with an oxygen atom, contributes to the compound's stability and reactivity. The methylsulfanyl group, on the other hand, introduces sulfur into the molecule, which can influence its biological activity and metabolic pathways.

In terms of synthesis, 3-(Furan-2-yl)-6-(methylsulfanyl)pyridazine can be prepared through various methods, including condensation reactions and cyclization processes. One common approach involves the reaction of a furan derivative with a suitable pyridazine precursor in the presence of a catalyst. The specific conditions and reagents used can vary depending on the desired yield and purity of the final product.

The physical properties of 3-(Furan-2-yl)-6-(methylsulfanyl)pyridazine include its melting point, solubility, and stability under different conditions. These properties are crucial for its handling and storage in laboratory settings. For instance, the compound is generally stable under ambient conditions but may require protection from light and moisture to maintain its integrity over extended periods.

In the realm of medicinal chemistry, 3-(Furan-2-yl)-6-(methylsulfanyl)pyridazine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an anti-inflammatory agent, antiviral drug, and anticancer drug. For example, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

Another area of interest is the antiviral activity of 3-(Furan-2-yl)-6-(methylsulfanyl)pyridazine. Studies have shown that certain derivatives can effectively inhibit viral replication in vitro, making them potential candidates for further development as antiviral drugs. The mechanism of action involves interference with viral entry or replication processes, which can be crucial for combating viral infections.

In cancer research, 3-(Furan-2-yl)-6-(methylsulfanyl)pyridazine has been investigated for its ability to induce apoptosis in cancer cells. Apoptosis is a programmed cell death process that is often dysregulated in cancer cells, leading to their uncontrolled growth. By promoting apoptosis, this compound could serve as a valuable tool in cancer therapy.

The pharmacokinetic properties of 3-(Furan-2-yl)-6-(methylsulfanyl)pyridazine are also an important consideration for its potential use as a therapeutic agent. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical for determining the bioavailability and efficacy of the compound. Preclinical studies have provided valuable insights into these properties, highlighting areas for further optimization.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While no clinical trials have yet been conducted specifically on 3-(Furan-2-yl)-6-(methylsulfanyl)pyridazine, preclinical data suggest that it has potential for further development. Ongoing research aims to address key questions related to dosing, side effects, and long-term safety profiles.

In conclusion, 3-(Furan-2-yl)-6-(methylsulfanyl)pyridazine (CAS No. 872722-85-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound, it holds significant potential to contribute to the treatment of various diseases.